N-((2-(furan-2-yl)pyridin-4-yl)methyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C16H14N2O2S/c19-16(10-13-3-2-8-21-13)18-11-12-5-6-17-14(9-12)15-4-1-7-20-15/h1-9H,10-11H2,(H,18,19)
• InChI Key: CVANLZSGRXMWDE-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NC=CC(=C2)CNC(=O)CC3=CC=CS3
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol

Description

N-((2-(furan-2-yl)pyridin-4-yl)methyl)-2-(thiophen-2-yl)acetamide, also known as FPA-124, is a small molecule that has gained significant attention due to its potential therapeutic applications. FPA-124 is a selective inhibitor of the glycogen synthase kinase-3 (GSK-3) enzyme, which plays a crucial role in various signaling pathways that regulate cell growth, differentiation, and survival.

Scientific Research Applications

Synthesis and Chemical Properties

Efficient Synthesis of Heterocyclic Compounds : A notable application involves the development of efficient synthesis methods for N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamide derivatives. These compounds were synthesized through a one-pot three-component synthesis, which is highlighted for its good yields, environmentally friendly nature, straightforward protocol, short reaction times, and mild conditions (Raju, Maram, Anitha, & Sreenivasulu, 2022).

Antioxidative Activity of Heterocyclic Compounds : Another research area explores the antioxidative activity of heterocyclic compounds, including furan and thiophene derivatives, found in coffee volatiles produced by the Maillard reaction. These compounds exhibit significant antioxidant activities, contributing to understanding the health benefits and chemical stability of food products (Yanagimoto, Lee, Ochi, & Shibamoto, 2002).

Heterocyclic Decarboxylative Claisen Rearrangement : The decarboxylative Claisen rearrangement of furan-2-ylmethyl and thien-2-ylmethyl tosylacetates to yield 2,3-disubstituted heteroaromatic products is another significant application. This process is noted for its good yield and opens pathways for creating novel heteroaromatic compounds (Craig, King, Kley, & Mountford, 2005).

Potential Biological Activities

Agricultural Bioactivity : Research into polysubstituted pyridine derivatives, including structures related to N-((2-(furan-2-yl)pyridin-4-yl)methyl)-2-(thiophen-2-yl)acetamide, has shown that these compounds possess fungicidal and herbicidal activities. This demonstrates their potential as novel agents in agricultural applications (Zheng & Su, 2005).

Cytotoxic Evaluation : The design, synthesis, and cytotoxic evaluation of compounds containing furan and thiophene rings have been explored for their potential anticancer properties. These studies are crucial for developing new therapeutic agents (Cinar, Unaleroglu, Ak, & Garipcan, 2017).